Cas no 13328-85-3 (3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID)

• Product Name: 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID
• CAS No: 13328-85-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00457636
• CID: 3061430
• PubChem ID: 3157295
• Update Time: 2025-04-24

3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID
• isochroMan-1-carboxylic acid
• isochromane-1-carboxylic acid
• Oprea1_778230
• AKOS022473978
• AKOS000547675
• SR-01000465342
• F0914-7167
• 3,4-dihydro-1H-isochromene-1-carboxylicacid
• Z255149974
• ZHCPCHSZBGPHCK-UHFFFAOYSA-N
• 3,4-dihydro-1H-isochromene-1-carboxylic acid
• AR3056
• MFCD00457636
• EU-0008492
• EN300-29227
• SR-01000465342-1
• HMS1703J15
• 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-
• Oprea1_661773
• BS-13811
• 13328-85-3
• CS-0075082
• DA-45955
• SCHEMBL2720399
• DTXSID10390106
• 827-943-8
• FD56854

• MDL： MFCD00457636
• Inchi： 1S/C10H10O3/c11-10(12)9-8-4-2-1-3-7(8)5-6-13-9/h1-4,9H,5-6H2,(H,11,12)
• InChI Key： ZHCPCHSZBGPHCK-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=CC=2C1C(=O)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Solid

3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID

3,4-Dihydro-1H-2-benzopyran-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 13328-85-3, commonly referred to as 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid, is a fascinating molecule with a rich structural complexity and diverse applications. This compound belongs to the class of benzo-fused pyrano derivatives, which have garnered significant attention in both academic and industrial research due to their unique properties and potential uses. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and the latest research findings related to this compound.

3,4-Dihydro-1H-2-benzopyran-1-carboxylic acid is a bicyclic compound comprising a benzene ring fused to a dihydropyrane ring system. The presence of the carboxylic acid group at the 1-position of the dihydropyrane ring imparts it with acidic properties, making it a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive compounds, including pharmaceutical agents and agrochemicals.

The synthesis of 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid can be achieved through several routes. One common method involves the cyclization of appropriately substituted dihydrochalcones under acidic or basic conditions. Another approach utilizes oxidative coupling reactions or enzymatic transformations to construct the benzo-fused pyrane framework. Researchers have also explored green chemistry methodologies to synthesize this compound, emphasizing sustainability and environmental friendliness.

From a physical standpoint, 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid exhibits interesting properties such as moderate solubility in polar solvents and a melting point that makes it suitable for various chemical transformations. Its stability under different reaction conditions has been extensively studied, particularly in the context of its use as an intermediate in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid with unprecedented accuracy. These studies have provided insights into its potential applications in materials science, such as its use as a precursor for functional polymers or as a component in organic electronics.

In the field of pharmacology, 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid has shown promise as a lead compound for developing new drugs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with key biological pathways involved in inflammation and neurodegenerative diseases.

The versatility of 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid extends to its applications in agrochemistry. Researchers have investigated its potential as a plant growth regulator and as an active ingredient in pesticides due to its ability to influence plant metabolism and pest behavior.

In conclusion, 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 13328-85